Cas no 1260619-47-3 ((3S)-3-(propan-2-yl)pyrrolidine)

• Product Name: (3S)-3-(propan-2-yl)pyrrolidine
• CAS No: 1260619-47-3
• MF: C₇H₁₅N
• MW: 113.200701951981
• CID: 2761129
• PubChem ID: 55300105
• Update Time: 2025-08-05

(3S)-3-(propan-2-yl)pyrrolidine Chemical and Physical Properties

Names and Identifiers

• (3S)-3-(propan-2-yl)pyrrolidine
• SCHEMBL1109034
• 1260619-47-3
• CS-0183909
• AKOS006379569

• Inchi： 1S/C7H15N/c1-6(2)7-3-4-8-5-7/h6-8H,3-5H2,1-2H3/t7-/m1/s1
• InChI Key： QFHZPMOJWIBZCS-SSDOTTSWSA-N
• SMILES： N1CC[C@H](C1)C(C)C

Computed Properties

• Exact Mass: 113.120449483Da
• Monoisotopic Mass: 113.120449483Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 68.8
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 12Ų

Additional information on (3S)-3-(propan-2-yl)pyrrolidine

Comprehensive Analysis of (3S)-3-(propan-2-yl)pyrrolidine (CAS No. 1260619-47-3): Properties, Applications, and Industry Trends

The compound (3S)-3-(propan-2-yl)pyrrolidine (CAS No. 1260619-47-3) is a chiral pyrrolidine derivative gaining significant attention in pharmaceutical and chemical research. Its unique stereochemistry and functional group arrangement make it a valuable building block for drug discovery, asymmetric synthesis, and catalysis. This article explores its molecular characteristics, synthetic routes, and emerging applications while addressing frequently searched questions like "What is the role of (3S)-3-(propan-2-yl)pyrrolidine in medicinal chemistry?" and "How to optimize the synthesis of CAS 1260619-47-3?".

Structurally, (3S)-3-(propan-2-yl)pyrrolidine features a five-membered nitrogen-containing ring with an isopropyl substituent at the 3-position, exhibiting chiral purity crucial for enantioselective reactions. The CAS registry 1260619-47-3 specifically identifies this stereoisomer, distinguishing it from other pyrrolidine variants. Researchers emphasize its hydrogen bonding capacity and steric effects, which influence molecular recognition in enzyme inhibition studies—a hot topic in COVID-19 drug repurposing research and neurodegenerative disease therapeutics.

Current synthesis methodologies for CAS 1260619-47-3 often involve asymmetric hydrogenation or enzymatic resolution, with recent advancements focusing on green chemistry principles. A 2023 study demonstrated a 78% yield improvement using biocatalysts, aligning with industry demands for sustainable manufacturing—a key concern in pharma ESG (Environmental, Social, and Governance) metrics. The compound's logP value (~1.2) and pKa (10.3) make it particularly useful for modifying drug bioavailability, addressing common search queries like "How does (3S)-3-(propan-2-yl)pyrrolidine improve membrane permeability?".

In peptide mimetics design, (3S)-3-(propan-2-yl)pyrrolidine serves as a conformationally restricted scaffold, enhancing metabolic stability against proteolytic degradation. This application resonates with trending investigations into oral peptide drugs—a market projected to reach $10 billion by 2027. Moreover, its utility in ligand design for GPCR targets (G protein-coupled receptors) positions it as a candidate for next-generation antidepressants and migraine therapies, topics frequently explored in neuroscience forums.

Quality control of 1260619-47-3 requires advanced chiral HPLC methods, with industry benchmarks specifying ≥98% enantiomeric excess. Recent FDA guidelines on chiral impurity control have increased demand for high-purity batches, as reflected in Google Trends data showing a 140% rise in searches for "chiral separation techniques" since 2021. Storage typically recommends inert atmosphere conditions (-20°C) to prevent racemization—a critical consideration for GMP compliance.

The commercial landscape for (3S)-3-(propan-2-yl)pyrrolidine shows growing custom synthesis offerings, with CDMO (Contract Development and Manufacturing Organizations) expanding capabilities to meet preclinical and clinical trial demands. Patent analysis reveals increasing claims incorporating this scaffold in kinase inhibitors and immune modulators, particularly for autoimmune diseases—a therapeutic area experiencing 12% annual growth according to BioPharma Dive reports.

Emerging research explores 1260619-47-3 derivatives in proteolysis targeting chimeras (PROTACs), a revolutionary targeted protein degradation technology. This connects with viral searches for "PROTAC vs. traditional small molecules" and "ternary complex stabilizers." Computational studies utilizing molecular docking suggest the compound's potential in allosteric modulation, further expanding its therapeutic index applications.

From a regulatory perspective, (3S)-3-(propan-2-yl)pyrrolidine requires proper SDS documentation but falls outside controlled substance classifications. Its REACH compliance status in Europe and TSCA listing in the U.S. facilitate global trade, though users frequently search "CAS 1260619-47-3 shipping regulations." Environmental fate studies indicate moderate biodegradability (OECD 301D), relevant to green chemistry initiatives dominating 2023 ACS conference discussions.

Future directions include exploring continuous flow synthesis of 1260619-47-3 to enhance process intensification, alongside investigations into its metal-chelating properties for catalytic applications. As the precision medicine era advances, the demand for chiral building blocks like (3S)-3-(propan-2-yl)pyrrolidine will likely accelerate, particularly in fragment-based drug discovery—a technique gaining traction in undruggable target research.